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Compound of Interest

Compound Name: 1-Ethylcyclopentanol

Cat. No.: B074463

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-Ethylcyclopentanol, a cyclic alcohol
with significant applications in the pharmaceutical, agrochemical, and fragrance industries. This
document outlines its chemical and physical properties, provides a detailed experimental
protocol for its synthesis, and illustrates the synthetic pathway.

Core Chemical and Physical Properties

1-Ethylcyclopentanol is a colorless to light yellow liquid.[1][2] It is recognized for its role as an
intermediate in the synthesis of various organic compounds.[1]
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Property Value Source(s)
Molecular Formula C7H140 [1103114]
Molecular Weight 114.19 g/mol [1103114]
CAS Number 1462-96-0 [3]
Appearance Colorless to light yellow liquid [1112]
Density 0.909 g/mL at 25 °C [1]

Boiling Point 153-154 °C [1]

Melting Point -10 °C [4]

Flash Point 49 °C [4]
Refractive Index 1.4570 [4]

Synthesis of 1-Ethylcyclopentanol

The primary method for synthesizing 1-Ethylcyclopentanol is through a Grignard reaction.[1]

[4] This involves the reaction of an ethyl Grignard reagent, such as ethylmagnesium iodide,

with cyclopentanone.[4] The ethyl group acts as a nucleophile, attacking the electrophilic

carbonyl carbon of the cyclopentanone.[5] Subsequent acid workup protonates the resulting

alkoxide intermediate to yield the tertiary alcohol, 1-ethylcyclopentanol.[5]

Experimental Protocol: Grignard Synthesis

This protocol details the synthesis of 1-Ethylcyclopentanol from bromoethane and

cyclopentanone.
Materials:

e Magnesium turnings
e Bromoethane

o Tetrahydrofuran (THF)
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Cyclopentanone

Concentrated hydrochloric acid

n-hexane

Ice water

Procedure:
Stage 1: Formation of the Grignard Reagent

o To a reaction vessel containing 285.3g (11.89 mol) of magnesium turnings, add 3L of
tetrahydrofuran under a nitrogen atmosphere.

e Prepare a solution of 1295.4g (11.89 mol) of bromoethane in 1.2L of tetrahydrofuran.

e Add a small amount of the bromoethane solution dropwise at room temperature (20°C) to
initiate the reaction. A vigorous exothermic reaction should be observed, with the
temperature rising to approximately 67°C.

e Once the initial exotherm has stabilized, continue the dropwise addition of the remaining
bromoethane solution, maintaining a gentle boil (around 67°C). The addition should be
completed over 1.5 hours.

Stage 2: Reaction with Cyclopentanone
e Cool the Grignard reagent solution to 0-5°C.
o Prepare a solution of 500g (5.94 mol) of cyclopentanone in 0.5L of tetrahydrofuran.

» Add the cyclopentanone solution dropwise to the cooled Grignard reagent, ensuring the
temperature does not exceed 5°C. This addition should take approximately 1 hour.

Work-up and Purification:

e Pour the reaction mixture into 10 kg of ice water with stirring.
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Slowly add 1.2 kg of concentrated hydrochloric acid, keeping the temperature below 20°C.

Continue stirring for 30 minutes after the acid addition is complete.

Extract the mixture three times with 3000g of n-hexane.

Combine the organic phases and wash once with 45009 of water.

Separate the aqueous layer and dry the organic phase.

The crude product can be purified by distillation under reduced pressure.

Synthetic Pathway and Experimental Workflow

The following diagrams illustrate the chemical synthesis pathway and a general experimental
workflow for the production of 1-Ethylcyclopentanol.
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Reactants

Cyclopentanone i
Reaction Intermediate Workup Product
\\
- leézzfohnmc | Steply >'Alkoxide Intermediate Acid Workup (H3zO) | Step2 , 1-Ethylcyclopentanol
Ethylmagnesium
Bromide (Grignard Reagent)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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